N-(3-chloro-2-methylphenyl)-4-[2-(2-ethoxyanilino)-2-oxoethoxy]benzamide

• Molecular Formula: C24H23ClN2O4
• Molecular Weight: 438.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-[2-(2-ethoxyanilino)-2-oxoethoxy]benzamide
• InChI: InChI=1S/C24H23ClN2O4/c1-3-30-22-10-5-4-8-21(22)26-23(28)15-31-18-13-11-17(12-14-18)24(29)27-20-9-6-7-19(25)16(20)2/h4-14H,3,15H2,1-2H3,(H,26,28)(H,27,29)
• InChI Key: WBUZHUFNUWBCSJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C(=O)NC3=C(C(=CC=C3)Cl)C

Description

N-(3-chloro-2-methylphenyl)-4-[2-(2-ethoxyanilino)-2-oxoethoxy]benzamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as CEP-33779 and has been used in various laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

CEP-33779 works by inhibiting the activity of STAT3, which is a transcription factor that regulates the expression of genes involved in cell growth, survival, and differentiation. By inhibiting the activity of STAT3, CEP-33779 can block the growth and survival of cancer cells, leading to their death.
Biochemical and Physiological Effects:
CEP-33779 has been shown to have various biochemical and physiological effects in laboratory experiments. Studies have shown that CEP-33779 can induce apoptosis, or programmed cell death, in cancer cells. Additionally, CEP-33779 has been shown to inhibit angiogenesis, the formation of new blood vessels that supply oxygen and nutrients to cancer cells, which is essential for their growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CEP-33779 in laboratory experiments is its ability to selectively inhibit the activity of STAT3, making it a promising candidate for cancer treatment. However, one of the limitations of using CEP-33779 is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are various potential future directions for the use of CEP-33779 in scientific research. One possible direction is the development of new formulations of CEP-33779 that can improve its solubility and bioavailability, making it easier to administer in vivo. Additionally, there is ongoing research to investigate the potential use of CEP-33779 in combination with other cancer treatments, such as chemotherapy and radiation therapy, to enhance their effectiveness. Finally, there is ongoing research to investigate the potential use of CEP-33779 in the treatment of other diseases, such as autoimmune disorders and inflammatory diseases.
In conclusion, CEP-33779 is a promising compound that has gained significant attention in scientific research for its potential applications in cancer treatment. Its ability to selectively inhibit the activity of STAT3 makes it a promising candidate for cancer treatment, and ongoing research is investigating its potential use in combination with other cancer treatments and for the treatment of other diseases.

Synthesis Methods

The synthesis of CEP-33779 involves the reaction between 3-chloro-2-methylphenylamine and 2-(2-ethoxyacetyl)benzoic acid, followed by the reaction with 2-ethoxyaniline. The resulting compound is purified through recrystallization to obtain a pure form of CEP-33779.

Scientific Research Applications

CEP-33779 has been used in various scientific research studies to investigate its potential applications in the field of cancer research. Studies have shown that CEP-33779 has the ability to inhibit the activity of a protein called STAT3, which is known to play a critical role in the growth and survival of cancer cells. This inhibition can lead to the suppression of tumor growth and the promotion of cancer cell death, making CEP-33779 a promising candidate for cancer treatment.